1-Bromo-1,1,2-trideuteriopentadecane
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Overview
Description
1-Bromo-1,1,2-trideuteriopentadecane, also known as this compound, is a useful research compound. Its molecular formula is C15H28BrD3 and its molecular weight is 294.3291253. The purity is usually 95%.
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Scientific Research Applications
Environmental Impact of Brominated Compounds
Brominated compounds, such as 2,4,6-Tribromophenol, are widely studied for their environmental presence and impact due to their usage in various industrial applications, including as intermediates in the synthesis of flame retardants. These compounds have been identified in both abiotic and biotic environments and are of concern due to their persistence and potential toxic effects. The environmental concentrations, toxicokinetics, and toxicodynamics of such compounds are crucial areas of study to understand their behavior and impact on ecosystems and human health (Koch & Sures, 2018).
Atmospheric Chemistry of Brominated Flame Retardants
The atmospheric relevance of brominated compounds, particularly bromoform (CHBr3), is significant due to its contribution as a source of atmospheric organic bromine. The sea-to-air flux of bromoform, primarily originating from macroalgal and planktonic sources, influences the atmospheric chemistry, including ozone depletion. Research in this area aims to understand the global source strength, oceanic emissions, and atmospheric degradation pathways of bromoform and related compounds (Quack & Wallace, 2003).
Toxicology and Health Effects
The toxicology and health effects of brominated flame retardants, including novel brominated flame retardants (NBFRs), are of growing concern. These compounds are used in consumer goods to reduce fire risks but pose potential health hazards due to their persistence and bioaccumulation. Research efforts focus on understanding the occurrence, environmental fate, and toxicity of these compounds, with a significant emphasis on identifying knowledge gaps and developing methods for comprehensive analysis and assessment of their health impacts (Zuiderveen, Slootweg, & de Boer, 2020).
Mechanism of Action
Target of Action
1-Bromo-1,1,2-trideuteriopentadecane is a brominated alkane compound. The primary targets of this compound are carbon-hydrogen bonds, specifically those adjacent to a double bond, known as the allylic position . The compound’s action involves the substitution of a hydrogen atom at the allylic position with a bromine atom .
Mode of Action
The compound interacts with its targets through a process known as electrophilic substitution . This process involves the formation of a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
The compound’s action affects the biochemical pathways involving the formation and breaking of carbon-hydrogen and carbon-bromine bonds . The overall process involves several simultaneous bond formations and breakages. The base begins to form a bond to the hydrogen, the carbon–hydrogen bond begins to break, the carbon-bromine bond also begins to break, and the pi bond begins to form .
Result of Action
The result of the compound’s action is the substitution of a hydrogen atom at the allylic position with a bromine atom, leading to the formation of a brominated alkene . This can significantly alter the chemical properties of the original molecule, including its reactivity and stability .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the presence of light can enhance the reaction . Moreover, the compound’s stability and efficacy can be affected by temperature, pH, and the presence of other chemical species in the environment.
Properties
IUPAC Name |
1-bromo-1,1,2-trideuteriopentadecane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H31Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16/h2-15H2,1H3/i14D,15D2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKOTZBXSNOGCIF-JDMZEJSBSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCBr |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C(CCCCCCCCCCCCC)C([2H])([2H])Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H31Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.